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Compound of Interest

Compound Name:
3-Chloro-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 54246-06-9

Cat. No.: B3178411

Get Quote

Technical Guide: 3-Chloro-5-hydroxy-4-
methoxybenzaldehyde
CAS 54246-06-9 | 5-Chloroisovanillin Derivative

Executive Summary & Chemical Identity
Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.

3-Chloro-5-hydroxy-4-methoxybenzaldehyde is a specialized halogenated benzaldehyde

derivative used primarily as a pharmacophore building block in the synthesis of renin inhibitors

and other bioactive morpholine derivatives.

Critical Distinction: This compound is a structural isomer of 5-Chlorovanillin (CAS 19463-48-0).

Researchers must verify the substitution pattern before use, as the position of the hydroxyl

group (C5 vs. C4) fundamentally alters the compound’s hydrogen-bonding capability in protein

active sites and its metabolic stability.
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Chemical Characterization Table
Property Specification

CAS Number 54246-06-9

IUPAC Name 3-Chloro-5-hydroxy-4-methoxybenzaldehyde

Synonyms
5-Chloroisovanillin; 3-Chloro-5-hydroxy-p-

anisaldehyde

Molecular Formula

Molecular Weight 186.59 g/mol

Appearance White to pale yellow crystalline solid

Melting Point 165–169 °C (Predicted based on isomer data)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

Purity Grade Typically ≥95% (HPLC) for R&D applications

Hazard Assessment & Toxicology (GHS)
Signal Word:WARNING

Unlike generic benzaldehydes, the chlorinated phenol moiety increases the acidity and

potential for membrane irritation. The following hazard profile is derived from validated safety

data sheets (SDS) and Structure-Activity Relationship (SAR) analysis of chlorobenzaldehydes.

GHS Classification & H-Codes
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat 4 H302 Harmful if swallowed.

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[1][2][3]

Serious Eye

Damage/Irritation
Cat 2A H319

Causes serious eye

irritation.[1][2][4]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[3]

Toxicological Mechanism
Mucosal Irritation: The aldehyde group reacts with amine residues in proteins (Schiff base

formation), while the chlorophenol motif acts as a weak uncoupler of oxidative

phosphorylation at high doses.

Sensitization Potential: Halogenated benzaldehydes can act as haptens. Avoid prolonged

skin contact even if no immediate irritation is visible.

Safe Handling & Containment Strategy
Directive: Treat as a potent pharmaceutical intermediate. Standard fume hood protocols are

insufficient without specific engineering controls for dust management.

Engineering Controls
Powder Handling: Weighing must be performed in a Class I Biological Safety Cabinet (BSC)

or a dedicated powder containment hood with HEPA filtration to prevent inhalation of fine

particulates.

Static Control: The solid is combustible. Use anti-static weighing boats and ground all metal

spatulas/equipment.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.
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Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during reactor loading.

Dermal: Double nitrile gloves (0.11 mm min thickness). The chlorinated ring increases

lipophilicity, potentially accelerating permeation through latex.

Handling Workflow Diagram
The following decision tree outlines the safe handling logic for solid transfer and dissolution.

Start: Solid Reagent Retrieval

Check Quantity

< 10g (R&D) > 10g (Process)

Standard Fume Hood
(Sash @ 18 inches)

Powder Containment Booth
(HEPA Filtered)

Verify PPE:
Double Nitrile Gloves + Goggles

Dissolution (DMSO/MeOH)
*Add solid to solvent*

Slow Addition

Disposal:
Halogenated Organic Waste

Post-Experiment

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Operational workflow for handling 3-Chloro-5-hydroxy-4-methoxybenzaldehyde,

emphasizing containment scaling based on quantity.

Synthesis & Pharmaceutical Applications
Context: This compound is not merely a reagent; it is a scaffold for Renin Inhibitors

(hypertension therapy) and Antifungal Agents.

Synthesis Pathway
The synthesis typically proceeds via the chlorination of Isovanillin (3-hydroxy-4-

methoxybenzaldehyde). The regioselectivity is driven by the activating hydroxyl group.

Precursor: Isovanillin (CAS 621-59-0).

Reagent: Sulfuryl Chloride (

) or Chlorine gas (

).

Mechanism: Electrophilic Aromatic Substitution (

). The hydroxyl group at C3 directs the incoming halogen to the ortho position (C2) or para
position (C6). However, to achieve the C5-Chloro substitution pattern (meta to aldehyde,
ortho to methoxy), specific catalytic conditions or blocking groups may be required, often
detailed in proprietary process patents.

Drug Development Context: Renin Inhibitors
According to Patent EP2168952A1, this aldehyde is a key intermediate in synthesizing

morpholine-based renin inhibitors. The 3-chloro-5-hydroxy motif provides a unique electrostatic

profile that enhances binding affinity to the renin active site compared to the non-chlorinated

analog.
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Caption: Synthetic utility of CAS 54246-06-9 in the production of bioactive renin inhibitors.[5]

Emergency Response & Stability
Stability Profile

Air Sensitivity: Aldehydes oxidize to carboxylic acids (e.g., 3-chloro-5-hydroxy-4-

methoxybenzoic acid) upon prolonged air exposure. Store under Nitrogen/Argon.

Incompatibility: Reacts violently with strong oxidizing agents and strong bases

(deprotonation of phenol).

First Aid Protocols
Inhalation: Move to fresh air immediately. If wheezing occurs, administer oxygen (trained

personnel only).

Skin Contact: Wash with polyethylene glycol 400 (PEG 400) if available, followed by soap

and water. The lipophilic nature makes water alone less effective.

Eye Contact: Rinse for 15 minutes lifting eyelids.[2][3] Immediate ophthalmological consult

required due to potential for corneal clouding (aldehyde hazard).

Spill Management
Small Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).[6]
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Decontamination: Wipe surface with 10% sodium bisulfite solution (neutralizes aldehyde)

followed by detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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